Cas no 1002-36-4 (2-Heptyn-1-ol)

• Product Name: 2-Heptyn-1-ol
• CAS No: 1002-36-4
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD00039541
• CID: 40485
• PubChem ID: 87570855
• Update Time: 2025-10-19

2-Heptyn-1-ol Chemical and Physical Properties

Names and Identifiers

• Hept-2-yn-1-ol
• 2-HEPTYN-1-OL
• 2-Heptynol
• 3-Butylpropargyl alcohol
• TIMTEC-BB SBB008796
• 2-Heptyn-1-ol 97%
• 2-Heptyn-1-ol,97%
• OGDYROFIIXDTQK-UHFFFAOYSA-N
• 2-heptyne-1-ol
• 2- Heptyn-1-ol
• PubChem13065
• HOCH2C=C(CH2)3CH3
• SBB008796
• FCH1116187
• FS011353
• AX8075368
• ST2419403
• V0602
• A800077
• InChI=1/C7H12O/c1-2-3-4-5-6-7-8/h8H,2-4,7H2,1H
• MFCD00039541
• DTXSID10905254
• 1002-36-4
• FT-0612488
• FS-4400
• 2-Heptyn-1-ol, 97%
• D90877
• J-000070
• H0456
• NS00124022
• SCHEMBL329261
• AKOS015837603
• 2-Heptynol; 3-Butylpropargyl Alcohol
• 2-Heptyn-1-ol

• MDL： MFCD00039541
• Inchi： 1S/C7H12O/c1-2-3-4-5-6-7-8/h8H,2-4,7H2,1H3
• InChI Key： OGDYROFIIXDTQK-UHFFFAOYSA-N
• SMILES： OCC#CCCCC
• BRN： 1739001

Computed Properties

• Exact Mass: 112.08900
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Color/Form: Not determined
• Density: 0.880 g/mL at 25 °C(lit.)
• Melting Point: -35.25°C (estimate)
• Boiling Point: 114°C/50mmHg(lit.)
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Refractive Index: n20/D 1.455(lit.)
• PSA: 20.23000
• LogP: 1.17230
• Solubility: Not determined

2-Heptyn-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H334
• Warning Statement： P261-P342 + P311
• Hazardous Material transportation number：1987
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Heptyn-1-ol

2-Heptyn-1-ol: A Comprehensive Overview

2-Heptyn-1-ol, also known by its CAS number 1002-36-4, is an organic compound that has garnered significant attention in various scientific and industrial fields. This compound, classified as a primary alcohol, is characterized by its seven-carbon chain structure with a triple bond between the second and third carbon atoms. The chemical formula of 2-heptyn-1-ol is C7H14O, and it exists as a colorless liquid with a characteristic odor. Its physical properties, such as boiling point and density, make it suitable for a wide range of applications.

Recent advancements in chemical synthesis have led to improved methods for the production of 2-heptyn-1-ol. Traditionally, this compound was synthesized through the hydroboration of terminal alkynes, followed by oxidation to yield the corresponding alcohol. However, modern techniques now employ more efficient catalysts and reaction conditions, reducing production costs and enhancing yield. These innovations have made 2-heptyn-1-ol more accessible for industrial use.

The versatility of 2-heptyn-1-ol lies in its ability to participate in various chemical reactions. For instance, it can undergo oxidation to form 2-heptynoic acid or be used as a precursor in the synthesis of more complex organic molecules. Its triple bond makes it a valuable intermediate in the production of specialty chemicals, including pharmaceuticals and agrochemicals.

In the field of materials science, 2-heptyn-1-ol has been explored for its potential in creating novel polymers and surfactants. Researchers have demonstrated that this compound can be polymerized under specific conditions to form materials with unique mechanical properties. Additionally, its ability to form stable emulsions has made it a promising candidate for use in cosmetic and personal care products.

The environmental impact of 2-heptyn-1-ol is another area of active research. Studies have shown that this compound is biodegradable under aerobic conditions, making it less harmful to ecosystems compared to some other industrial chemicals. However, proper disposal methods are still recommended to minimize any potential risks.

In conclusion, 2-heptyn-1 ol, with its CAS number 1002 36 4, remains a critical compound in both academic research and industrial applications. Its unique chemical properties and versatile reactivity continue to drive innovation across multiple disciplines. As research progresses, new applications for this compound are likely to emerge, further solidifying its importance in the chemical industry.